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Compound of Interest

Compound Name: SR18662

Cat. No.: B15605137 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the safe disposal of

SR18662, a potent inhibitor of Krüppel-like factor 5 (KLF5).

SR18662 is a chlorinated organic compound containing a sulfonylurea moiety. Due to its

chemical nature, it is imperative that SR18662 and any associated waste be treated as

hazardous chemical waste. Under no circumstances should it be disposed of down the drain or

in regular trash. Adherence to the following protocols will minimize risks to personnel and the

environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to wear appropriate personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab

coat. All handling of SR18662 and its waste should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

SR18662 Chemical and Physical Properties
A summary of the known properties of SR18662 is provided in the table below. This information

is critical for understanding its hazard profile and for making informed decisions on its handling

and disposal.
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Property Value

Chemical Name SR18662

Synonyms SR-18662; SR 18662

CAS Number 2505001-62-5

Molecular Formula C16H19Cl2N3O4S

Molecular Weight 420.31 g/mol

Appearance Powder

Storage Store at -20°C for up to 3 years.

Step-by-Step Disposal Protocol
The disposal of SR18662 waste must be managed as a hazardous chemical waste stream.

The following workflow provides a systematic approach to ensure safety and compliance.
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Begin SR18662 Waste Disposal
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Figure 1: General workflow for the disposal of SR18662 waste.

Step 1: Waste Identification and Segregation

Identify all waste streams containing SR18662. This includes:

Unused or expired pure SR18662 powder.

Solutions containing SR18662 (e.g., from experiments).
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Contaminated labware, such as pipette tips, vials, and flasks.

Contaminated PPE (gloves, disposable lab coats).

Segregate SR18662 waste from other chemical waste streams. Do not mix with incompatible

chemicals. Specifically, keep it separate from strong oxidizing agents, strong bases, and

reactive metals.

Step 2: Waste Collection and Containerization

Solid Waste: Collect unused SR18662 powder and contaminated solids (e.g., weighing

paper, contaminated wipes) in a dedicated, robust, and sealable container. A high-density

polyethylene (HDPE) or glass container is recommended.

Liquid Waste: Collect solutions containing SR18662 in a dedicated, leak-proof container. For

organic solvent-based solutions, use a glass container. For aqueous solutions, a compatible

plastic or glass container can be used. Ensure the container has a secure, screw-top cap.

Sharps Waste: Needles, syringes, and other sharps contaminated with SR18662 must be

disposed of in a designated sharps container.

Do not fill waste containers beyond 90% capacity to allow for vapor expansion and to

prevent spills.

Recommended Waste Containers

Waste Type Primary Container

Solid SR18662 Waste Labeled, sealed HDPE or glass jar

Liquid SR18662 Waste (Aqueous) Labeled, sealed glass or HDPE bottle

Liquid SR18662 Waste (Organic) Labeled, sealed glass bottle

Contaminated Labware (non-sharp) Labeled, sealed plastic bag or container

Contaminated Sharps Designated sharps container

Step 3: Proper Labeling
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As soon as the first drop of waste is added, the container must be labeled.

The label must clearly state "Hazardous Waste" and list the full chemical name: "SR18662".

Indicate the approximate concentration and the solvent(s) used for liquid waste.

Include the date of waste accumulation and the name of the generating

laboratory/researcher.

Step 4: Temporary Storage

Store sealed and labeled waste containers in a designated and secure hazardous waste

accumulation area within the laboratory.

This area should be well-ventilated and away from sources of ignition.

Ensure secondary containment (e.g., a spill tray) is used to contain any potential leaks.

Step 5: Arrange for Pickup by Environmental Health & Safety (EHS)

Contact your institution's Environmental Health & Safety (EHS) department to schedule a

pickup for the hazardous waste.

Follow all institutional procedures for waste manifest and pickup.

Spill and Decontamination Procedures
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

contamination.
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SR18662 Spill Occurs
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Figure 2: Decision tree for responding to an SR18662 spill.
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Decontamination of Surfaces and Equipment

For routine decontamination of laboratory surfaces and non-disposable equipment that have

come into contact with SR18662, follow these steps:

Initial Wipe: Using absorbent pads wetted with a suitable solvent (e.g., 70% ethanol), wipe

down the contaminated surface.

Detergent Wash: Wash the surface with a laboratory-grade detergent solution.

Final Rinse: Rinse the surface thoroughly with water.

Waste Disposal: All cleaning materials (absorbent pads, wipes) must be disposed of as

hazardous waste.

For equipment that cannot be immersed, meticulous wiping with the above solutions is

necessary. Always consult the equipment manufacturer's guidelines for chemical compatibility

before cleaning.

By adhering to these procedures, researchers can ensure the safe handling and disposal of

SR18662, fostering a secure and environmentally responsible laboratory setting.

To cite this document: BenchChem. [Proper Disposal of SR18662: A Comprehensive Guide
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605137#sr18662-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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